Cas no 96-07-1 (2-(propan-2-yl)cyclohexan-1-ol)

2-(propan-2-yl)cyclohexan-1-ol structure
96-07-1 structure
Product Name:2-(propan-2-yl)cyclohexan-1-ol
CAS No:96-07-1
MF:C9H18O
MW:142.238623142242
MDL:MFCD00072217
CID:809604
PubChem ID:95331
Update Time:2024-10-25

2-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,2-(1-methylethyl)-
    • 2-Isopropylcyclohexan-1-ol
    • 2-Isopropylcyclohexanol
    • 2-(propan-2-yl)cyclohexan-1-ol
    • Cyclohexanol, 2-(1-methylethyl)-
    • Cyclohexanol, 2-isopropyl-
    • IXVGVVQGNQZQGD-UHFFFAOYSA-N
    • NSC2330
    • Cyclohexanol, cis-2-(1-methylethyl)
    • NE18064
    • Cyclohexanol, 2-(1-methylethyl)-, cis-
    • AK00799240
    • Z1267773689
    • 2-(1-Methylethyl)cyclohexanol (ACI)
    • Cyclohexanol, 2-isopropyl- (6CI, 7CI, 8CI)
    • 2-Propan-2-ylcyclohexan-1-ol
    • NSC 2330
    • MFCD00072217
    • C77548
    • EN300-93002
    • Z992949104
    • AI3-17386
    • CS-0070118
    • AKOS004903433
    • NSC-2330
    • AS-60327
    • F8889-0707
    • DS-010680
    • SCHEMBL680648
    • EINECS 202-474-6
    • 96-07-1
    • DTXSID70914701
    • NS00041034
    • MDL: MFCD00072217
    • Inchi: 1S/C9H18O/c1-7(2)8-5-3-4-6-9(8)10/h7-10H,3-6H2,1-2H3
    • InChI Key: IXVGVVQGNQZQGD-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)C)CCCC1

Computed Properties

  • Exact Mass: 142.135765193g/mol
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: No data available
  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 203.1±8.0 °C at 760 mmHg
  • Flash Point: 80.8±10.9 °C
  • Refractive Index: 1.466
  • PSA: 20.23000
  • LogP: 2.19350
  • Vapor Pressure: 0.1±0.9 mmHg at 25°C

2-(propan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU702-100mg
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96-07-1 97%
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1785CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-(propan-2-yl)cyclohexan-1-ol
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU702-200mg
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abcr
AB538775-250 mg
2-Isopropylcyclohexan-1-ol; .
96-07-1
250MG
€99.80 2023-04-14
abcr
AB538775-1 g
2-Isopropylcyclohexan-1-ol; .
96-07-1
1g
€151.90 2023-04-14
TRC
B524575-10mg
2-(propan-2-yl)cyclohexan-1-ol
96-07-1
10mg
$ 50.00 2022-06-07
TRC
B524575-50mg
2-(propan-2-yl)cyclohexan-1-ol
96-07-1
50mg
$ 185.00 2022-06-07

2-(propan-2-yl)cyclohexan-1-ol Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of hinokitiol as antibacterial and antifungal agent
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Tin oxide ,  Titania ;  120 min, 298 K
Reference
Photocatalytic Activity of SO42-/SnO2-TiO2 Catalysts: Direct Oxidation of n-Heptane to Ester under Mild Conditions
Wang, Bo; Cui, Xue; Ma, Hongzhu; Li, Juan, Energy & Fuels, 2007, 21(6), 3748-3749

Production Method 3

Reaction Conditions
1.1 Catalysts: Ruthenium dioxide Solvents: Water ;  1 h, 2 MPa, 160 °C
Reference
Hydrodeoxygenation of lignin derived phenolics over a hydrous ruthenium oxide based catalyst(s): role of surface water molecules and acidity of the support
Kumar, Adarsh; Thallada, Bhaskar, Sustainable Energy & Fuels, 2021, 5(15), 3802-3817

Production Method 4

Reaction Conditions
Reference
Preparation of isobenzofurans for perfumes
, United States, , ,

2-(propan-2-yl)cyclohexan-1-ol Preparation Products

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